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Compound of Interest

Compound Name: But-3-ynal

Cat. No.: B1197866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of but-3-ynal as a

versatile precursor in Sonogashira cross-coupling reactions. This powerful carbon-carbon

bond-forming reaction allows for the synthesis of a wide array of conjugated enynals, which are

valuable intermediates in the synthesis of complex molecules, including pharmaceuticals and

natural products.[1]

But-3-ynal's unique structure, featuring a terminal alkyne and an aldehyde functionality, makes

it a valuable building block in organic synthesis. The terminal alkyne allows for its participation

in palladium-catalyzed cross-coupling reactions, while the aldehyde group can be used for

subsequent transformations.

Core Concepts
The Sonogashira reaction is a cross-coupling reaction that forms a carbon-carbon bond

between a terminal alkyne and an aryl or vinyl halide.[1] The reaction is typically catalyzed by a

palladium complex and a copper(I) co-catalyst in the presence of a base.[1] The reaction can

be carried out under mild conditions, tolerates a wide range of functional groups, and is a

cornerstone of modern organic synthesis.[1]
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The Sonogashira reaction proceeds through two interconnected catalytic cycles: a palladium

cycle and a copper cycle.

Catalytic Cycles of the Sonogashira Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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